Cas no 88544-01-8 (Bis(1H-benzotriazol-1-yl) carbonate)

• Product Name: Bis(1H-benzotriazol-1-yl) carbonate
• CAS No: 88544-01-8
• MF: C₁₃H₈N₆O₃
• MW: 296.241021156311
• CID: 61179
• PubChem ID: 9839129
• Update Time: 2025-07-22

Bis(1H-benzotriazol-1-yl) carbonate Chemical and Physical Properties

Names and Identifiers

• Bis(1H-benzotriazol-1-yl) carbonate
• 1,1'-(Carbonyldioxy)dibenzotriazole
• Di(1-benzotriazolyl) carbonate
• BIS(HYDROXYBENZOTRIAZOLYL) CARBONATE
• di(benzotriazol-1-yl)carbonate
• Carbonic acid,bis(1H-benzotriazol-1-yl) ester
• AMY888
• Bis(1H-benzotriazol-1-yl)carbonate
• FT-0656249
• 1,1'-[Carbonylbis(oxy)]bis(1H-benzotriazole)
• Bis-benzotriazol-1-yl carbonate
• bis(benzotriazol-1-yl) carbonate
• bis(1H-benzo[d][1,2,3]triazol-1-yl) carbonate
• bis(1H-1,2,3-benzotriazol-1-yl) carbonate
• 88544-01-8
• di(1H-benzo[d][1,2,3]triazol-1-yl) carbonate
• dibenzotriazolyl carbonate
• Bis(hydroxybenzotriazolyl)carbonate
• SCHEMBL39113
• SY309278
• PPQNDCSTOHZQEH-UHFFFAOYSA-N
• 1H-Benzotriazole, 1,1'-[carbonylbis(oxy)]bis-
• MFCD00043132

• MDL： MFCD00043132
• Inchi： 1S/C13H8N6O3/c20-13(21-18-11-7-3-1-5-9(11)14-16-18)22-19-12-8-4-2-6-10(12)15-17-19/h1-8H
• InChI Key： PPQNDCSTOHZQEH-UHFFFAOYSA-N
• SMILES： O(C(=O)ON1C2C=CC=CC=2N=N1)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 296.06600
• Monoisotopic Mass: 296.06578814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97Ų

Experimental Properties

• Density: 1.65
• Melting Point: 150 ºC
• PSA: 96.95000
• LogP: 0.85340

Bis(1H-benzotriazol-1-yl) carbonate Security Information

• Hazardous Material transportation number：0473
• HazardClass：1.1A
• Safety Term：1.1A

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on Bis(1H-benzotriazol-1-yl) carbonate

Bis(1H-benzotriazol-1-yl) Carbonate (CAS No. 88544-01-8): A Comprehensive Overview

Bis(1H-benzotriazol-1-yl) carbonate, with the chemical identifier CAS No. 88544-01-8, is a compound of significant interest in the field of pharmaceutical and materials science. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound's molecular structure, featuring two benzotriazole units linked by a carbonate moiety, imparts distinct chemical characteristics that make it a valuable candidate for further research and development.

The benzotriazole moiety is a key feature of this compound, contributing to its stability and reactivity. Benzotriazoles are known for their role in coordination chemistry, where they act as ligands due to their ability to form stable complexes with metal ions. This property makes Bis(1H-benzotriazol-1-yl) carbonate a promising candidate for applications in catalysis and material science. Recent studies have highlighted its potential in the development of novel catalysts that can enhance the efficiency of various chemical reactions.

In the realm of pharmaceutical research, Bis(1H-benzotriazol-1-yl) carbonate has shown promise as a building block for drug design. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it a suitable candidate for the development of new therapeutic agents. For instance, researchers have explored its potential in the synthesis of small-molecule inhibitors targeting specific enzymes involved in diseases such as cancer and inflammation.

One of the most intriguing aspects of Bis(1H-benzotriazol-1-yl) carbonate is its versatility in material science applications. The compound's ability to form stable complexes with metal ions has led to its use in the development of advanced materials such as metal-organic frameworks (MOFs). These materials have applications in gas storage, separation technologies, and even as sensors for detecting environmental pollutants. The unique properties of Bis(1H-benzotriazol-1-yl) carbonate make it an excellent candidate for enhancing the performance of these materials.

Recent advancements in computational chemistry have further elucidated the structural and electronic properties of Bis(1H-benzotriazol-1-yl) carbonate. Molecular modeling studies have revealed that the compound exhibits strong π-stacking interactions, which contribute to its stability and reactivity. These insights have guided researchers in designing novel derivatives with enhanced properties for specific applications.

The synthesis of Bis(1H-benzotriazol-1-yl) carbonate involves multi-step organic reactions, typically starting from readily available benzotriazole derivatives. The use of carbonate as a linking group introduces additional functionality into the molecule, allowing for further modifications and applications. Researchers have explored various synthetic pathways to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical and materials science applications.

In conclusion, Bis(1H-benzotriazol-1-yl) carbonate (CAS No. 88544-01-8) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.